Cas no 886495-09-6 (4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE)

• Product Name: 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE
• CAS No: 886495-09-6
• MF: C₉H₇F₂N₃S
• MW: 227.233786821365
• CID: 1926917
• PubChem ID: 7174077
• Update Time: 2025-06-18

4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE
• [4-(2,4-Difluoro-phenyl)-thiazol-2-yl]-hydrazine
• AKOS009155616
• 4-(2,4-Difluorophenyl)-2-hydrazinylthiazole
• [4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]hydrazine
• 886495-09-6

• MDL： MFCD06739873
• Inchi： 1S/C9H7F2N3S/c10-5-1-2-6(7(11)3-5)8-4-15-9(13-8)14-12/h1-4H,12H2,(H,13,14)
• InChI Key： YQDKEICZUUQBGE-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(=C1)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 227.03287473Da
• Monoisotopic Mass: 227.03287473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.2Ų

Additional information on 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE

Introduction to 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE (CAS No. 886495-09-6)

4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE, identified by its CAS number 886495-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolone hydrazine class, a structural motif known for its versatile biological activities. The presence of difluorophenyl groups in its molecular framework enhances its pharmacological potential, making it a subject of intense study for developing novel therapeutic agents.

The molecular structure of 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE consists of a thiazolone core linked to a hydrazine moiety, with the 2,4-difluorophenyl substituent playing a crucial role in modulating its interactions with biological targets. This arrangement imparts unique electronic and steric properties, which are essential for its function as a pharmacophore. The compound’s design reflects the growing trend in drug discovery towards rational molecular engineering, where specific structural features are tailored to optimize binding affinity and selectivity.

In recent years, there has been a surge in research focused on thiazolone derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The difluorophenyl group in 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding interactions with biological receptors. This feature has made such derivatives attractive candidates for further development into clinical drugs.

One of the most compelling aspects of 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE is its potential as an anti-inflammatory agent. Thiazolone hydrazones have demonstrated efficacy in reducing inflammation by inhibiting key enzymes such as COX-2 and LOX. The difluorophenyl substitution further enhances this activity by improving the compound’s ability to interact with these enzymes. Preliminary studies have shown promising results in animal models, where the compound exhibited significant anti-inflammatory effects comparable to existing therapeutics. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the difluorophenyl group necessitates specialized synthetic methodologies, often involving fluorination techniques that are both precise and efficient. Advances in synthetic chemistry have enabled the production of this compound on a scalable basis, making it more accessible for preclinical and clinical studies. The development of robust synthetic routes is crucial for translating laboratory discoveries into viable drug candidates.

From a medicinal chemistry perspective, the structural features of 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE make it an intriguing scaffold for drug design. The combination of the thiazolone core and the hydrazine group provides multiple sites for functionalization, allowing chemists to explore various structural modifications. By fine-tuning these modifications, researchers can modulate the compound’s pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development. The flexibility offered by this molecular framework has led to several derivative compounds being investigated for their improved pharmacological profiles.

In recent literature, there have been reports on the synthesis and biological evaluation of various thiazolone hydrazones derived from fluorinated aromatic rings. These studies highlight the importance of the difluorophenyl group in enhancing biological activity. For instance, one study demonstrated that derivatives with this substitution showed superior inhibitory effects on certain enzymes compared to their non-fluorinated counterparts. Such findings underscore the value of fluorine atoms in medicinal chemistry and reinforce the rationale behind investigating compounds like 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE.

The potential applications of 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE extend beyond anti-inflammatory therapy. Researchers are exploring its efficacy in other therapeutic areas, including antiviral and anticancer treatments. Thiazolone derivatives have shown promise in disrupting viral replication mechanisms and inhibiting tumor growth by targeting specific cellular pathways. The unique properties imparted by the difluorophenyl group make this compound a versatile tool for developing new treatments against challenging diseases.

As our understanding of disease mechanisms evolves, so does our approach to drug discovery. Computational methods and high-throughput screening have accelerated the identification of promising candidates like 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE. These technologies allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. By integrating computational modeling with experimental validation, scientists can streamline the drug development process and bring new therapies to patients more efficiently.

The future prospects for 4-(2,4-DIFLUOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE are bright given its multifaceted potential applications. Ongoing research aims to elucidate its mechanism of action in greater detail and explore novel derivatives that may offer improved efficacy or reduced side effects. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits. As interest in fluorinated compounds continues to grow due to their enhanced pharmacological properties, 886495-09-6 will undoubtedly remain at the forefront of pharmaceutical innovation.